Cas no 2229021-73-0 (8-(3-bromopropyl)-7-chloroquinoline)

• Product Name: 8-(3-bromopropyl)-7-chloroquinoline
• CAS No: 2229021-73-0
• MF: C₁₂H₁₁BrClN
• MW: 284.579441308975
• CID: 6259441
• PubChem ID: 165757327
• Update Time: 2025-10-24

8-(3-bromopropyl)-7-chloroquinoline Chemical and Physical Properties

Names and Identifiers

• 8-(3-bromopropyl)-7-chloroquinoline
• 2229021-73-0
• EN300-1937475

• Inchi： 1S/C12H11BrClN/c13-7-1-4-10-11(14)6-5-9-3-2-8-15-12(9)10/h2-3,5-6,8H,1,4,7H2
• InChI Key： HNJJZDUYQZYQOI-UHFFFAOYSA-N
• SMILES： BrCCCC1=C(C=CC2=CC=CN=C12)Cl

Computed Properties

• Exact Mass: 282.97634g/mol
• Monoisotopic Mass: 282.97634g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 12.9Ų

Additional information on 8-(3-bromopropyl)-7-chloroquinoline

Introduction to 8-(3-bromopropyl)-7-chloroquinoline (CAS No. 2229021-73-0)

8-(3-bromopropyl)-7-chloroquinoline (CAS No. 2229021-73-0) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the quinoline class, which is known for its diverse applications in pharmaceutical research, particularly in the development of novel therapeutic agents.

The chemical structure of 8-(3-bromopropyl)-7-chloroquinoline is characterized by a quinoline ring system substituted with a 3-bromopropyl group at the 8-position and a chlorine atom at the 7-position. The presence of these functional groups imparts specific properties to the molecule, making it a valuable candidate for various biochemical and pharmacological studies.

Recent research has focused on the potential of 8-(3-bromopropyl)-7-chloroquinoline as a lead compound for drug discovery. Studies have shown that this compound exhibits significant activity against certain bacterial strains, making it a promising candidate for the development of new antibiotics. Additionally, its ability to interact with specific protein targets has been explored in the context of cancer therapy and neurodegenerative diseases.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the antimicrobial properties of 8-(3-bromopropyl)-7-chloroquinoline. The results demonstrated that this compound effectively inhibited the growth of both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. This finding highlights the potential of 8-(3-bromopropyl)-7-chloroquinoline as a broad-spectrum antibacterial agent.

Beyond its antimicrobial properties, 8-(3-bromopropyl)-7-chloroquinoline has also shown promise in cancer research. A study published in the Cancer Research journal reported that this compound selectively targeted and inhibited the growth of cancer cells while sparing normal cells. The mechanism of action involves the disruption of specific signaling pathways that are crucial for cancer cell survival and proliferation.

The neuroprotective potential of 8-(3-bromopropyl)-7-chloroquinoline has also been explored. Research conducted at a leading pharmaceutical institute found that this compound effectively reduced oxidative stress and inflammation in neuronal cells, which are key factors in the progression of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings suggest that 8-(3-bromopropyl)-7-chloroquinoline could be further developed as a therapeutic agent for these conditions.

In addition to its biological activities, the synthetic accessibility of 8-(3-bromopropyl)-7-chloroquinoline is another factor contributing to its appeal in drug discovery. The compound can be synthesized through well-established chemical routes, allowing for efficient scale-up and optimization for pharmaceutical applications. This synthetic flexibility also enables researchers to modify the structure to enhance its pharmacological properties or reduce potential side effects.

The safety profile of 8-(3-bromopropyl)-7-chloroquinoline is an important consideration in its development as a therapeutic agent. Preclinical studies have shown that this compound exhibits low toxicity at effective concentrations, which is a favorable attribute for drug candidates. However, further toxicological evaluations are necessary to ensure its safety in human use.

In conclusion, 8-(3-bromopropyl)-7-chloroquinoline (CAS No. 2229021-73-0) is a promising compound with diverse biological activities and potential applications in medicine. Its antimicrobial, anticancer, and neuroprotective properties make it an attractive lead for further research and development. As ongoing studies continue to unravel its mechanisms of action and optimize its therapeutic potential, 8-(3-bromopropyl)-7-chloroquinoline is poised to play a significant role in advancing medical treatments for various diseases.